Cas no 851443-09-9 (Ethyl 5-(tert-butoxycarbonylamino)-3-methylthiophene-2-carboxylate)

• Product Name: Ethyl 5-(tert-butoxycarbonylamino)-3-methylthiophene-2-carboxylate
• CAS No: 851443-09-9
• MF: C₁₃H₁₉NO₄S
• MW: 285.359262704849
• CID: 2153395
• Update Time: 2023-08-05

Ethyl 5-(tert-butoxycarbonylamino)-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-tert-Butoxycarbonylamino-3-methyl-thiophene-2-carboxylic acid ethyl ester
• DONSCCZETALBBC-UHFFFAOYSA-N
• ethyl 5-(tert-butoxycarbonylamino)-3-methylthiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-, ethyl ester
• Ethyl 5-(tert-butoxycarbonylamino)-3-methylthiophene-2-carboxylate

• Inchi： 1S/C13H19NO4S/c1-6-17-11(15)10-8(2)7-9(19-10)14-12(16)18-13(3,4)5/h7H,6H2,1-5H3,(H,14,16)
• InChI Key： DONSCCZETALBBC-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)C=C1NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 340
• Topological Polar Surface Area: 92.9